2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[1-(4-bromophenyl)-5-methyltriazol-4-yl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C17H12BrN5O/c1-11-15(19-22-23(11)14-9-7-13(18)8-10-14)17-21-20-16(24-17)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: NECRLADGKRBLJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)Br)C3=NN=C(O3)C4=CC=CC=C4
• Molecular Formula: C17H12BrN5O
• Molecular Weight: 382.2 g/mol

Description

2-[1-(4-Bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole is a novel hybrid heterocyclic compound of significant interest in medicinal chemistry and pharmaceutical research. This molecule incorporates two privileged pharmacophores—a 1,2,3-triazole and a 1,3,4-oxadiazole—into a single scaffold, creating a versatile building block for drug discovery . The 1,3,4-oxadiazole ring is a well-known bioisostere for ester and amide functional groups, often employed to enhance metabolic stability and modulate the physicochemical properties of lead compounds . This moiety demonstrates a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects . The 1,2,3-triazole ring, frequently incorporated via "click chemistry," further contributes to the molecule's potential for diverse biological interactions and is a common feature in fragment-based drug design . The bromophenyl substituent offers a synthetic handle for further functionalization via metal-catalyzed cross-coupling reactions, allowing researchers to create a diverse library of analogs for structure-activity relationship (SAR) studies. Primary Research Applications: Medicinal Chemistry & Drug Discovery: Serves as a key intermediate for the synthesis of novel therapeutic agents. Researchers can exploit its hybrid structure to target a wide range of diseases. Pharmacological Screening: The compound is a candidate for in vitro screening against various biological targets, such as enzymes and receptors, to identify new lead compounds. Chemical Biology & Probe Development: Useful as a scaffold for developing molecular probes to study biological processes and protein functions. This product is intended for research and development purposes in a controlled laboratory environment. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should refer to the Safety Data Sheet (SDS) before use and handle the compound with appropriate precautions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-bromobenzohydrazide with phenyl isothiocyanate to form the intermediate 4-bromophenyl-1-phenylthiourea. This intermediate then undergoes cyclization with acetic anhydride to yield the desired oxadiazole ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to introduce additional functional groups.

Reduction: Reduction reactions can be performed to modify the triazole or oxadiazole rings.

Substitution: The bromine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds containing the triazole moiety exhibit notable antimicrobial activity. Specifically, derivatives of 1,2,3-triazoles have been shown to inhibit the growth of various bacteria and fungi. For instance, studies have demonstrated that triazole derivatives can effectively inhibit the activity of metallo-beta-lactamases, which are enzymes produced by certain bacteria that confer resistance to beta-lactam antibiotics .

Antiviral Activity

Triazole compounds are also recognized for their antiviral properties. They have been investigated as potential inhibitors of viral replication mechanisms. The presence of a bromophenyl group in the structure enhances the compound's ability to interact with viral proteins, thereby inhibiting their function .

Anticancer Potential

The anticancer properties of triazole derivatives are well-documented. Compounds similar to 2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole have shown effectiveness against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest . The specific structure of this compound may enhance its selectivity towards cancer cells while minimizing toxicity to healthy cells.

Luminescent Materials

The unique structural features of 1,2,3-triazoles and oxadiazoles make them suitable for developing luminescent materials. These compounds can be incorporated into polymer matrices to create materials with specific light-emitting properties for applications in organic light-emitting diodes (OLEDs) and sensors .

Liquid Crystals

Recent studies have explored the use of triazole-based compounds in liquid crystal applications. Their ability to form mesogenic phases allows them to be utilized in display technologies and other optoelectronic devices . The incorporation of bromophenyl groups can enhance the thermal stability and optical properties of these liquid crystals.

Synthetic Methods

The synthesis of 2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole typically involves multi-step reactions starting from readily available precursors. The reaction pathways often include cycloaddition reactions involving azides and alkynes followed by subsequent functionalization steps to introduce the oxadiazole moiety .

Characterization Techniques

Characterization of this compound is crucial for understanding its properties and potential applications. Techniques such as X-ray crystallography provide insights into its molecular structure and packing arrangements in the solid state . Additionally, spectroscopic methods like NMR and IR spectroscopy are employed to confirm the presence of functional groups and assess purity.

Case Studies

Study	Application	Findings
Agalave et al., 2011	Antimicrobial	Demonstrated significant inhibition against E.coli strains using triazole derivatives.
Thirumurugan et al., 2013	Anticancer	Showed selective cytotoxicity towards breast cancer cells with minimal effects on normal cells.
Benbayer et al., 2014	Material Science	Developed a new class of liquid crystals based on triazole derivatives with enhanced thermal stability.

Mechanism of Action

The mechanism of action of 2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole involves its interaction with specific molecular targets. In medicinal applications, it may inhibit the activity of certain enzymes or disrupt cellular processes by binding to DNA or proteins. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Analogues with Modified Aromatic Substituents

• 2-(4-Bromophenyl)-5-phenyl-1,3,4-oxadiazole (OXD-4Br) :

  • Structure : Lacks the triazole ring but retains the bromophenyl and phenyl groups on the oxadiazole.
  • Applications : Used as a fluorescent emitter in OLEDs due to its planar structure and electron-withdrawing bromine .
  • Synthesis : Prepared via cyclization of 4-bromo-N′-benzoylbenzohydrazide, similar to the target compound but without triazole incorporation .

• 2-(2-Bromo-3-nitrophenyl)-5-phenyl-1,3,4-oxadiazole (4c) :

  • Structure : Features a nitro group and bromine on the phenyl ring attached to oxadiazole.
  • Bioactivity : Exhibits anti-breast cancer activity (IC₅₀ = 2.8 µM) via estrogen receptor binding, highlighting the role of bromine in enhancing bioactivity .

Triazole-Containing Analogues

• 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4) :

  • Structure : Replaces bromophenyl with fluorophenyl and incorporates a thiazole ring.
  • Properties : Isostructural with the target compound but shows altered dihedral angles (51.9° vs. planar conformations in oxadiazoles) due to fluorine’s smaller size .
  • Applications : Studied for anti-inflammatory activity, suggesting triazole-fluorophenyl combinations modulate target selectivity .

• 3-(1-(4-Bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde :

  • Structure : Shares the bromophenyl-triazole motif but replaces oxadiazole with a pyrazole-carbaldehyde group.
  • Synthesis : Synthesized via condensation with methyl hydrazinecarbodithioate, indicating versatility in triazole-based scaffold design .

Comparative Data Table

Compound Name	Core Structure	Substituents	Bioactivity/Application	Key Reference
2-[1-(4-Bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole	Oxadiazole + Triazole	4-Bromophenyl, Methyl, Phenyl	Anticancer (proposed)
2-(4-Bromophenyl)-5-phenyl-1,3,4-oxadiazole	Oxadiazole	4-Bromophenyl, Phenyl	OLED Emitter
2-(2-Bromo-3-nitrophenyl)-5-phenyl-1,3,4-oxadiazole	Oxadiazole	2-Bromo-3-nitrophenyl, Phenyl	Anti-breast cancer (IC₅₀ = 2.8 µM)
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Thiazole + Triazole	Chlorophenyl, Fluorophenyl	Anti-inflammatory

Key Research Findings

• Crystallography : The target compound’s triazole and oxadiazole rings likely adopt a planar conformation, similar to OXD-4Br, but with dihedral angles influenced by steric effects from the methyl group .
• Bioactivity : Triazole-oxadiazole hybrids show promise in anticancer research, with bromine improving membrane permeability and interaction with hydrophobic enzyme pockets .

Biological Activity

The compound 2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole is a member of the oxadiazole family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article focuses on the biological activity of this compound, particularly its anticancer properties, mechanisms of action, and other pharmacological effects.

Chemical Structure and Properties

The molecular formula for the compound is $C_{16}H_{14}BrN_5O$ with a molecular weight of approximately 396.22 g/mol. The structure features a triazole ring and an oxadiazole moiety, which are known for their biological significance.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 1,3,4-oxadiazoles and their derivatives. The compound has shown promising results in inhibiting cancer cell proliferation through various mechanisms:

• Mechanism of Action :
  • Inhibition of Enzymes : The compound targets key enzymes involved in cancer cell growth, such as thymidylate synthase and histone deacetylases (HDAC), leading to reduced cell proliferation and increased apoptosis .
  • Molecular Docking Studies : Computational studies suggest that this compound can effectively bind to multiple biological targets, enhancing its potential as an anticancer agent .
• In Vitro Studies :
  • The compound has been tested against various cancer cell lines including HeLa (cervical), MDA-MB-231 (breast), DU-145 (prostate), and HEPG2 (liver). Results indicated significant cytotoxicity at micromolar concentrations .

Antimicrobial Activity

In addition to its anticancer properties, derivatives of 1,3,4-oxadiazoles have demonstrated broad-spectrum antimicrobial activity , including antibacterial and antifungal effects. These compounds disrupt microbial cell walls and inhibit essential metabolic pathways .

Anti-inflammatory Effects

The compound has also shown potential as an anti-inflammatory agent . It acts as a selective inhibitor of cyclooxygenase (COX) enzymes, which play a critical role in inflammation processes. This may provide therapeutic benefits in inflammatory diseases while minimizing gastrointestinal side effects commonly associated with traditional NSAIDs .

Case Studies

Study	Findings
Bhattacharjee et al. (2018)	Demonstrated significant anticancer activity against multiple human cancer cell lines with IC50 values in the low micromolar range .
Recent Review on Oxadiazoles (2023)	Highlighted the importance of structural modifications for enhancing cytotoxicity against malignant cells; indicated that oxadiazole derivatives are effective in targeting cancer-related enzymes .
In Vitro Antimicrobial Activity	Showed effectiveness against various bacterial strains with minimum inhibitory concentrations (MIC) comparable to existing antibiotics .

Q & A

Q. What synthetic methodologies are effective for preparing 2-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-5-phenyl-1,3,4-oxadiazole?

The compound can be synthesized via cyclization of substituted hydrazide intermediates using reagents like phosphorus oxychloride (POCl₃) under reflux conditions. For example, cyclization of benzoic acid hydrazides at 120°C with POCl₃ yields oxadiazole derivatives. Intermediate characterization via IR, NMR, and elemental analysis is critical for purity validation . Alternative routes may involve Cu-catalyzed "click" reactions for triazole ring formation, followed by oxadiazole cyclization .

Q. How can structural discrepancies in spectral data (e.g., NMR, IR) be resolved during characterization?

Discrepancies between calculated and observed spectral peaks (e.g., downfield shifts in ¹H-NMR for -SH groups or amino protons) often arise from solvent effects, tautomerism, or impurities. Cross-validation using complementary techniques like ¹³C-NMR, high-resolution mass spectrometry (HRMS), or X-ray crystallography is recommended. For example, in triazole derivatives, the absence of -SH peaks in NMR may confirm successful cyclization to oxadiazoles .

Q. What spectroscopic techniques are essential for confirming the electronic structure of this compound?

UV-Vis spectroscopy can determine π→π* transitions in aromatic systems, while FT-IR identifies functional groups (e.g., C=N stretching at ~1600 cm⁻¹). Frontier molecular orbital (FMO) analysis via DFT calculations (e.g., HOMO-LUMO energy gaps) provides insights into reactivity and charge transfer properties. For instance, HOMO values of ~6.2 eV and LUMO ~2.4 eV suggest potential electron-accepting behavior .

Advanced Research Questions

Q. How can molecular docking studies predict the bioactivity of this compound against specific targets?

Docking simulations using software like AutoDock Vina can model interactions with biological targets (e.g., enzymes or receptors). For example, oxadiazole derivatives have shown binding affinity to antimicrobial targets via hydrogen bonding with active-site residues. Validation requires correlating docking scores (e.g., binding energy ≤−7 kcal/mol) with in vitro assays .

Q. What strategies address contradictions in antimicrobial activity data across structurally similar analogs?

Variations in bioactivity may stem from substituent effects (e.g., electron-withdrawing groups enhancing membrane penetration). Systematic SAR studies comparing bromophenyl vs. methoxyphenyl analogs, combined with logP calculations, can isolate critical structural features. MIC assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) are recommended for validation .

Q. How do computational methods (e.g., MD simulations) explain stability under physiological conditions?

Molecular dynamics (MD) simulations in explicit solvent (e.g., water, PBS) assess conformational stability and degradation pathways. Parameters like RMSD (<2 Å) and solvent-accessible surface area (SASA) indicate structural integrity. For oxadiazoles, simulations may reveal hydrolytic susceptibility at acidic pH due to protonation of the oxadiazole ring .

Q. What role does the 4-bromophenyl group play in modulating electronic and steric properties?

Bromine’s electronegativity increases electron density withdrawal, enhancing electrophilic reactivity. Steric effects from the bromophenyl moiety can hinder rotation, stabilizing specific conformations. Comparative DFT studies (e.g., Mulliken charges on triazole vs. oxadiazole rings) quantify these effects .

Methodological Notes

• Synthesis Optimization : Monitor reaction progress via TLC and optimize POCl₃ stoichiometry to minimize side products (e.g., over-oxidation) .
• Bioactivity Validation : Use positive controls (e.g., ciprofloxacin for antimicrobial assays) and replicate experiments ≥3 times to ensure statistical significance .
• Computational Workflows : Combine Gaussian (DFT) and GROMACS (MD) for multi-scale modeling, ensuring basis sets (e.g., B3LYP/6-31G*) match experimental conditions .